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Compound of Interest

Compound Name:
2-Amino-2-(3-chlorophenyl)acetic

acid

Cat. No.: B1267156 Get Quote

Technical Support Center: 2-Amino-2-(3-
chlorophenyl)acetic acid
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of 2-Amino-2-(3-
chlorophenyl)acetic acid.

Troubleshooting and FAQs
This section addresses specific issues you may encounter during your experiments in a

question-and-answer format.

Handling and Storage

Q1: What are the primary hazards associated with 2-Amino-2-(3-chlorophenyl)acetic
acid? A1: 2-Amino-2-(3-chlorophenyl)acetic acid is classified as harmful if swallowed,

causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[1][2]

[3] It is important to handle this compound with appropriate personal protective equipment

(PPE).

Q2: What personal protective equipment (PPE) is required when working with this

compound? A2: To ensure safety, the following PPE should be worn:
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Eye/Face Protection: Safety glasses with side-shields or chemical goggles.[4]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.[4]

Respiratory Protection: A NIOSH-approved respirator is necessary if working in a poorly

ventilated area or if dust is generated.[4]

Q3: What are the proper storage conditions for 2-Amino-2-(3-chlorophenyl)acetic acid?

A3: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

[5]

Spills and Exposure

Q4: What should I do in case of a spill? A4: In the event of a spill, evacuate the area and

ensure adequate ventilation. Wearing appropriate PPE, cover the spill with an inert

absorbent material, and collect it in a sealed container for disposal.[4] Avoid creating dust.

Q5: What are the first-aid measures for exposure to this compound? A5:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[4]

Eye Contact: Rinse eyes cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[4]

Disposal

Q6: How should I dispose of 2-Amino-2-(3-chlorophenyl)acetic acid waste? A6: This

compound and any contaminated materials should be treated as hazardous waste. It must

be disposed of through a licensed chemical waste management facility.[4] Do not discharge

into the sanitary sewer system or dispose of as general solid waste.
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Q7: Can I neutralize the compound for in-lab disposal? A7: Due to the hazardous nature of

this halogenated organic compound, in-lab treatment, such as neutralization for sewer

disposal, is not recommended. The primary and safest disposal route is via a licensed

hazardous waste facility.

Quantitative Data
The following table summarizes the available quantitative data for 2-Amino-2-(3-
chlorophenyl)acetic acid.

Property Value Source

Molecular Formula C₈H₈ClNO₂ [7][8][9]

Molecular Weight 185.61 g/mol [7]

GHS Hazard Statements H302, H315, H319, H335 [1][2]

GHS Pictogram GHS07 (Exclamation Mark) [1]

GHS Signal Word Warning [1]

Occupational Exposure Limits

(OELs)
Not established

LD50 (Oral)
Not available. H302 indicates it

is harmful if swallowed.

RTECS Number Not available [4]

Experimental Protocols
Detailed methodologies for key experiments involving 2-Amino-2-(3-chlorophenyl)acetic acid
are provided below.

General Peptide Synthesis Protocol (Fmoc Solid-Phase Peptide Synthesis)

This protocol outlines the general steps for incorporating 2-Amino-2-(3-chlorophenyl)acetic
acid into a peptide chain using Fmoc chemistry.
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Resin Swelling: Swell the appropriate resin (e.g., Wang, Rink Amide) in a suitable solvent

like N,N-dimethylformamide (DMF).

Fmoc Deprotection: Remove the Fmoc protecting group from the resin or the growing

peptide chain by treating it with a 20% solution of piperidine in DMF.

Washing: Thoroughly wash the resin with DMF to remove excess piperidine and byproducts.

Amino Acid Coupling:

Activate the Fmoc-protected 2-Amino-2-(3-chlorophenyl)acetic acid (or another amino

acid) using a coupling reagent (e.g., HBTU, HATU) in the presence of a base (e.g.,

DIPEA) in DMF.

Add the activated amino acid solution to the resin and allow the coupling reaction to

proceed.

Washing: Wash the resin with DMF to remove unreacted reagents.

Repeat: Repeat steps 2-5 for each amino acid in the desired peptide sequence.

Final Deprotection and Cleavage: Once the synthesis is complete, remove the N-terminal

Fmoc group. Then, cleave the peptide from the resin and remove the side-chain protecting

groups using a cleavage cocktail (e.g., trifluoroacetic acid with scavengers).

Peptide Precipitation and Purification: Precipitate the cleaved peptide in cold diethyl ether,

and then purify it using techniques such as reverse-phase high-performance liquid

chromatography (RP-HPLC).
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Caption: A workflow diagram illustrating the key steps for safely cleaning up a spill of 2-Amino-
2-(3-chlorophenyl)acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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